![molecular formula C18H19NO B1675834 [1,1'-Biphenyl]-4-carbonitrile, 4'-(pentyloxy)- CAS No. 52364-71-3](/img/structure/B1675834.png)
[1,1'-Biphenyl]-4-carbonitrile, 4'-(pentyloxy)-
Overview
Description
“[1,1’-Biphenyl]-4-carbonitrile, 4’-(pentyloxy)-” is a chemical compound that is part of the boronic acid family . It has a linear formula of (CH3CH2)2CHO (C6H5) (C6H5)B (OH)2 . It is a solid substance with a melting point between 110-121 °C .
Synthesis Analysis
The synthesis of this compound could involve the use of pinacol boronic esters, which are valuable building blocks in organic synthesis . Protodeboronation of these esters is a key step in the synthesis process .Molecular Structure Analysis
The molecular structure of this compound includes a biphenyl group attached to a pentyloxy group and a boronic acid group . The molecular weight is 284.16 .Chemical Reactions Analysis
The compound may undergo protodeboronation, a reaction involving the removal of a boron atom from the molecule . This reaction is a crucial part of the synthesis process .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a melting point between 110-121 °C . The compound is likely to be insoluble in water but soluble in organic solvents .Scientific Research Applications
Organic Synthesis
This compound is used in organic synthesis . It can be used as a building block in the synthesis of various organic compounds .
Liquid Crystal Materials
It is used in the production of liquid crystal (LC) materials . These materials have properties between those of conventional liquids and those of solid crystals, which makes them useful in liquid crystal displays (LCDs).
Electronic Materials
This compound is also used in the production of electronic materials . These materials are used in a variety of electronic devices, including transistors, solar cells, and light-emitting diodes (LEDs).
Boronic Acid Derivatives
The compound can be used to produce boronic acid derivatives . These derivatives are important in the Suzuki coupling, a type of palladium-catalyzed cross coupling reaction, which is useful in organic synthesis.
Chromatography and Mass Spectrometry
It is used in chromatography and mass spectrometry . These are analytical techniques used to separate, identify, and quantify matter.
Safety and Hazard Studies
The compound is also studied for its safety and hazard properties . Understanding these properties is crucial for handling and storage of the compound.
Biopharma Production
It is used in biopharma production . This involves the use of biological systems to produce pharmaceutical products.
Controlled Environment and Cleanroom Solutions
The compound is used in controlled environment and cleanroom solutions . These are environments where the concentration of airborne particles is controlled to specified limits.
Safety and Hazards
properties
IUPAC Name |
4-(4-pentoxyphenyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO/c1-2-3-4-13-20-18-11-9-17(10-12-18)16-7-5-15(14-19)6-8-16/h5-12H,2-4,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDISTOCQRJJICR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9068746 |
Source
|
| Record name | [1,1'-Biphenyl]-4-carbonitrile, 4'-(pentyloxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9068746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1,1'-Biphenyl]-4-carbonitrile, 4'-(pentyloxy)- | |
CAS RN |
52364-71-3 |
Source
|
| Record name | 4′-(Pentyloxy)-4-cyanobiphenyl | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52364-71-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | m 15 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052364713 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | [1,1'-Biphenyl]-4-carbonitrile, 4'-(pentyloxy)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | [1,1'-Biphenyl]-4-carbonitrile, 4'-(pentyloxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9068746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-(pentyloxy)[1,1'-biphenyl]-4-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.597 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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